![molecular formula C14H12N2O3 B5297898 [(2-hydroxyphenyl)hydrazono](phenyl)acetic acid](/img/structure/B5297898.png)
[(2-hydroxyphenyl)hydrazono](phenyl)acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[(2-hydroxyphenyl)hydrazono](phenyl)acetic acid, commonly known as HPAA, is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields. HPAA is a hydrazone derivative of phenylacetic acid and has been extensively studied for its synthesis methods, mechanism of action, biochemical and physiological effects, and future directions in scientific research.
Mechanism of Action
The mechanism of action of HPAA is not fully understood. However, studies have suggested that it exerts its effects by inhibiting the activity of cyclooxygenase enzymes, which are involved in the production of prostaglandins. It has also been suggested that HPAA induces apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
HPAA has been found to possess anti-inflammatory, analgesic, and antipyretic properties. It has also been found to induce apoptosis in cancer cells and promote plant growth. However, the exact biochemical and physiological effects of HPAA are still being studied.
Advantages and Limitations for Lab Experiments
The advantages of using HPAA in lab experiments include its low cost, easy availability, and potential applications in various fields. However, the limitations of using HPAA in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
The potential applications of HPAA in various fields have led to extensive research on its properties and potential uses. Some of the future directions for research on HPAA include studying its potential use in drug delivery systems, investigating its effects on the immune system, and exploring its potential as a corrosion inhibitor in the oil and gas industry. Additionally, further studies are needed to fully understand the mechanism of action of HPAA and its potential side effects.
In conclusion, [(2-hydroxyphenyl)hydrazono](phenyl)acetic acid is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields. Its synthesis methods, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions in scientific research have been extensively studied. Further research is needed to fully understand the potential uses and side effects of HPAA.
Synthesis Methods
The synthesis of HPAA can be achieved through various methods, including the reaction of phenylhydrazine with phenylacetic acid, the reaction of phenylhydrazine with phenylacetyl chloride, and the reaction of phenylhydrazine with phenylacetaldehyde. However, the most commonly used method for synthesizing HPAA is the reaction of phenylhydrazine with phenylacetic acid in the presence of a catalyst such as concentrated sulfuric acid or hydrochloric acid.
Scientific Research Applications
HPAA has been studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, HPAA has been found to possess anti-inflammatory, analgesic, and antipyretic properties. It has also been studied for its potential use in cancer treatment due to its ability to induce apoptosis in cancer cells. In agriculture, HPAA has been found to possess plant growth-promoting properties, making it a potential candidate for use as a fertilizer. In material science, HPAA has been studied for its potential use as a corrosion inhibitor and as a precursor for the synthesis of metal nanoparticles.
properties
IUPAC Name |
(2Z)-2-[(2-hydroxyphenyl)hydrazinylidene]-2-phenylacetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O3/c17-12-9-5-4-8-11(12)15-16-13(14(18)19)10-6-2-1-3-7-10/h1-9,15,17H,(H,18,19)/b16-13- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBMRUYVRTSHWEZ-SSZFMOIBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=NNC2=CC=CC=C2O)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C(=N/NC2=CC=CC=C2O)/C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.